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Compound of Interest

Compound Name: SSTC3

Cat. No.: B2837850 Get Quote

For researchers and drug development professionals handling SSTC3, a potent activator of

casein kinase 1α (CK1α), ensuring its proper disposal is a critical component of laboratory

safety and regulatory compliance.[1][2][3][4][5][6][7] While specific disposal instructions for

SSTC3 are not explicitly detailed in publicly available datasheets, a comprehensive disposal

plan can be formulated by adhering to standard laboratory practices for chemical waste and

considering the compound's known properties. This guide provides essential, step-by-step

information to facilitate the safe and compliant disposal of SSTC3.

Core Properties of SSTC3
A thorough understanding of SSTC3's chemical and physical properties is fundamental to its

safe handling and disposal. The following table summarizes key quantitative data for SSTC3.[1]

[2]
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Property Value

Molecular Formula C23H17F3N4O3S2

Molecular Weight 518.53 g/mol

CAS Number 1242422-09-8

Appearance Solid powder

Solubility Soluble in DMSO

Storage (Short Term) 0 - 4 °C (days to weeks)

Storage (Long Term) -20 °C (months to years)

Step-by-Step Disposal Protocol
Given that SSTC3 is a biologically active small molecule, it should be treated as hazardous

chemical waste. The following protocol outlines the recommended steps for its disposal.

1. Personal Protective Equipment (PPE): Before handling SSTC3 for disposal, ensure

appropriate PPE is worn, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Segregation:

Solid Waste: Collect any solid SSTC3 waste, including empty vials and contaminated

consumables (e.g., weighing paper, pipette tips), in a designated, properly labeled

hazardous waste container. The container should be clearly marked as "Hazardous Waste"

and list the chemical name "SSTC3".

Liquid Waste: Solutions containing SSTC3, such as those dissolved in DMSO, should be

collected in a separate, sealed, and clearly labeled hazardous waste container. The label
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must indicate "Hazardous Waste," the chemical name "SSTC3," and the solvent used (e.g.,

DMSO). Do not mix with other incompatible waste streams.

3. Decontamination of Glassware and Surfaces:

Glassware that has come into contact with SSTC3 should be decontaminated before

washing. Rinse the glassware with a suitable solvent (such as the one used to dissolve the

compound, if appropriate) and collect the rinsate as hazardous liquid waste.

Wipe down any surfaces that may have been contaminated with SSTC3 using a cloth

dampened with a suitable solvent, and dispose of the cloth as solid hazardous waste.

4. Waste Storage:

Store the hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Ensure the containers are sealed to prevent leaks or spills.

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.

Provide the waste manifest with all necessary information about the chemical composition of

the waste.

Important Considerations:

Regulatory Compliance: Always adhere to your institution's specific waste disposal

guidelines and local, state, and federal regulations.

Consult Safety Data Sheets (SDS): Although a specific SDS with disposal instructions was

not found in the initial search, always consult the SDS provided by the supplier for any

additional safety information.

Avoid Drain Disposal: Do not dispose of SSTC3 or its solutions down the drain.
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Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of SSTC3.
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Caption: Logical workflow for the safe disposal of SSTC3.

By following these procedures, researchers can ensure the safe and compliant disposal of

SSTC3, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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